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Compound of Interest

Compound Name: Dodecyl isobutyrate

Cat. No.: B1330305

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of Dodecyl isobutyrate. The information is curated for professionals in research,
scientific, and drug development fields, with a focus on delivering precise data and
methodological insights.

Quantitative Physicochemical Data

The following table summarizes the key quantitative physicochemical properties of Dodecyl
isobutyrate.
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Property Value Units Conditions Source(s)
Molecular Weight  256.43 g/mol - [1]
Molecular
C16H3202 - - [1]
Formula
- ) @ 760.00 mm
Boiling Point 299.00 °C [1]
Hg
N _ 0.85400 to
Specific Gravity - @ 20.00 °C [1]
0.86000
. 1.43200 to
Refractive Index - @ 20.00 °C [1]
1.43600
Flash Point 134.44 °C TCC [1]
@ 25.00 °C
Vapor Pressure 0.001 mmHg ] [1]
(estimated)
- @ 25°C
Water Solubility 0.04267 mg/L ) [1]
(estimated)
logP (o/w) 6.743 - (estimated) [1]
Colorless clear _
Appearance o - (estimated) [1]
liquid
Assay 97.00 to 100.00 % - [1]
Acid Value 1.00 max KOH/g - [1]

Experimental Protocols

Detailed methodologies for determining the key physicochemical properties of Dodecyl
isobutyrate are outlined below. These protocols are based on standard analytical techniques.

2.1 Determination of Boiling Point

The boiling point of Dodecyl isobutyrate can be determined using a distillation method.[2]
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o Apparatus: A distillation flask, condenser, receiving flask, thermometer, and a heating mantle.
e Procedure:
o A sample of Dodecyl isobutyrate is placed in the distillation flask along with boiling chips.

o The apparatus is assembled, ensuring the thermometer bulb is positioned correctly to
measure the vapor temperature.

o The sample is heated gently.

o The temperature at which the liquid boils and a steady stream of condensate is collected
is recorded as the boiling point.[2]

2.2 Determination of Specific Gravity

The specific gravity of Dodecyl isobutyrate, a liquid, can be determined using a hydrometer or
a pycnometer as described in ASTM D891.[1][3]

e Apparatus: Hydrometer, pycnometer, and a temperature-controlled water bath.

e Procedure (Hydrometer Method):

o

The Dodecyl isobutyrate sample is brought to the specified temperature (20.00 °C).[1]

[e]

The sample is placed in a cylinder of appropriate size.

o

A hydrometer is gently lowered into the sample.

[¢]

The reading on the hydrometer scale at the point where the liquid surface meets the stem
is recorded as the specific gravity.[1]

e Procedure (Pycnometer Method):
o The mass of a clean, dry pycnometer is determined.

o The pycnometer is filled with the Dodecyl isobutyrate sample and its mass is determined
at a controlled temperature.
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o The pycnometer is then emptied, cleaned, and filled with a reference substance (typically
water) and its mass is determined at the same temperature.

o The specific gravity is calculated from the ratio of the mass of the Dodecyl isobutyrate to
the mass of the water.[3]

2.3 Determination of Refractive Index
The refractive index of Dodecyl isobutyrate can be measured using a refractometer.[4]
o Apparatus: A refractometer (e.g., an Abbe refractometer).

e Procedure:

[e]

The refractometer is calibrated using a standard of known refractive index.

o Afew drops of the Dodecyl isobutyrate sample are placed on the prism of the
refractometer.

o The prism is closed, and the instrument is adjusted to bring the dividing line between the
light and dark fields into focus.

o The refractive index is read from the instrument's scale. The measurement is temperature-
dependent and is typically performed at 20.00 °C.[1][4]

2.4 Determination of Flash Point

The flash point of Dodecyl isobutyrate can be determined using a closed-cup method, such
as the Tag Closed-Cup (TCC) method.[1][5]

o Apparatus: A Tag Closed-Cup flash point tester.
e Procedure:
o A specified volume of the Dodecyl isobutyrate sample is placed in the test cup.

o The cup is heated at a slow, constant rate.
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o At regular temperature intervals, a small flame is introduced into the vapor space of the
cup.

o The flash point is the lowest temperature at which the vapors of the liquid ignite.[5]
2.5 Determination of Solubility

The solubility of Dodecyl isobutyrate in water and other solvents can be determined by the
following method.[6]

o Apparatus: Test tubes, vortex mixer, and an analytical balance.

e Procedure:

[e]

A small, accurately weighed amount of Dodecyl isobutyrate is placed in a test tube.

o

A known volume of the solvent (e.g., water) is added in small increments.

[¢]

After each addition, the mixture is vigorously agitated.

[¢]

The point at which the Dodecyl isobutyrate completely dissolves is noted, and the
solubility is calculated. Given its low estimated water solubility, analytical techniques such
as chromatography may be required for precise quantification.[1][6]

Visualization of Physicochemical Property
Relationships

The following diagram illustrates the logical connections between the fundamental and derived
physicochemical properties of Dodecyl isobutyrate.
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Figure 1: Interrelationships of Dodecyl Isobutyrate's Physicochemical Properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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